2-Methoxy-5-(pyridin-3-yl)benzoic acid

• IUPAC Name: 2-methoxy-5-pyridin-3-ylbenzoic acid
• InChI: InChI=1S/C13H11NO3/c1-17-12-5-4-9(7-11(12)13(15)16)10-3-2-6-14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key: QRWKISQBVYFWTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=CC=C2)C(=O)O
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• CAS No.: 1214356-39-4

Description

Synthesis Analysis

While there is no direct information on the synthesis of “2-Methoxy-5-(pyridin-3-yl)benzoic acid”, related compounds such as “2-Methoxy-5-pyridineboronic acid” have been synthesized using a radical approach. This involves the protodeboronation of pinacol boronic esters.

Scientific Research Applications

Crystallography and Molecular Structure

• Single Crystal Analysis : The compound 3,5-Bis[(pyridin-4-yl)methoxy]benzoic acid, a related derivative, was studied using single crystal X-ray diffraction. This technique revealed detailed molecular structure and interactions, highlighting the importance of such compounds in crystallography research (Lin & Zhang, 2012).

Pharmacological Research

• 5-Lipoxygenase-Activating Protein Inhibitors : A study on 5-lipoxygenase-activating protein inhibitors described compounds similar to 2-Methoxy-5-(pyridin-3-yl)benzoic acid. These compounds showed potential in inhibiting leukotriene synthesis, indicating their significance in pharmacological research (Hutchinson et al., 2009).

Coordination Chemistry and Photophysical Properties

• Lanthanide-based Coordination Polymers : Research on lanthanide-based coordination polymers assembled from derivatives of benzoates, including structures similar to this compound, emphasized their relevance in studying coordination chemistry and photophysical properties (Sivakumar et al., 2011).

Enzyme Binding and Spectroscopy

• Cytochrome P450 Monooxygenases : A study using substituted benzoic acids, including derivatives close to this compound, explored different binding modes in cytochrome P450 monooxygenases. This research is crucial for understanding enzyme interactions and binding mechanisms (Podgorski et al., 2020).

Luminescence and Magnetism in Coordination Complexes

• Luminescence and Magnetic Properties : The synthesis of luminescent and magnetic coordination complexes using 3-pyridin-yl-benzoic acid derivatives demonstrates the utility of these compounds in materials science and magnetic research (Hou et al., 2013).

Photocatalytic Applications

• Coordination Polymers for Photocatalysis : A study on Zn(II)/Cd(II) coordination polymers derived from a new linear carboxylate/pyridyl ligand revealed their potential photocatalytic properties. This research highlights the role of such compounds in environmental chemistry and photocatalysis (Liu et al., 2016).